Cas no 1393545-88-4 (2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine)

2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine structure
1393545-88-4 structure
Product Name:2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine
CAS No:1393545-88-4
MF:C8H8Cl2N2O
MW:219.06791973114
CID:6809670
PubChem ID:72214687
Update Time:2025-04-03

2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SY347056
    • 1393545-88-4
    • 2,4-DICHLORO-5,6,8,9-TETRAHYDROOXEPINO[4,5-D]PYRIMIDINE
    • MFCD22544170
    • AB77313
    • 2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine
    • Inchi: 1S/C8H8Cl2N2O/c9-7-5-1-3-13-4-2-6(5)11-8(10)12-7/h1-4H2
    • InChI Key: ISROCBGHZGNLRP-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(CCOCC2)N=C(N=1)Cl

Computed Properties

  • Exact Mass: 218.0013683Da
  • Monoisotopic Mass: 218.0013683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35Ų
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